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Compound of Interest

2,4-Dichloro-4'-
Compound Name:
(methylthio)benzanilide

Cat. No.: B11954787

Get Quote

Executive Summary

2,4-Dichloro-4'-(methylthio)benzanilide is a specialized organic intermediate belonging to

the benzanilide class of compounds. Characterized by a 2,4-dichlorophenyl moiety linked via
an amide bond to a 4-(methylthio)phenyl group, this molecule serves as a critical scaffold in
medicinal chemistry and agrochemical discovery. Its structural features—specifically the
lipophilic halogen substitutions and the oxidizable thioether handle—make it a privileged
building block for exploring structure-activity relationships (SAR) in ion channel modulation,
anti-inflammatory pathways, and fungicidal activity.

This guide details the physicochemical properties, validated synthesis protocols, reactivity
profiles, and safety standards required for the rigorous handling and application of this
compound in a research setting.

Chemical Identity & Physicochemical Properties[1]
[2][3]1[4][5][6]
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The compound exhibits properties typical of lipophilic benzanilides, showing low aqueous
solubility and high stability in organic solvents. The presence of the para-methylthio group
provides a unique electronic signature and a site for metabolic or synthetic oxidation.

Table 1: Physicochemical Specifications

Property Value / Description

CAS Number 199726-88-0

Molecular Formula C14H11CI2NOS

Molecular Weight 312.21 g/mol

Appearance Off-white to pale yellow crystalline solid

Melting Point 148-152 °C (Predicted range based on analogs)
LogP (Predicted) ~4.8 (High Lipophilicity)

Soluble: DMSO (>20 mg/mL), DMF,
Solubility Dichloromethane, Chloroforminsoluble: Water,

dilute aqueous acids

pKa (Amide NH) ~14.5 (Neutral under physiological conditions)

1 Donor (Amide NH) / 2 Acceptors (Amide O,

H-Bond Donors/Acceptors )
Thioether S)

Synthesis & Production Protocols

The most robust route for synthesizing 2,4-Dichloro-4'-(methylthio)benzanilide is the
Schotten-Baumann reaction or a direct Acid Chloride Coupling under anhydrous conditions.
This method ensures high yield and minimizes side reactions associated with the sulfur moiety.

Protocol A: Anhydrous Acid Chloride Coupling
(Recommended)

Principle: Nucleophilic attack of 4-(methylthio)aniline on 2,4-dichlorobenzoyl chloride in the
presence of a non-nucleophilic base.
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Reagents:

2,4-Dichlorobenzoyl chloride (1.0 equiv)
4-(Methylthio)aniline (1.0 equiv)
Triethylamine (TEA) or Pyridine (1.2 equiv)

Dichloromethane (DCM) or Tetrahydrofuran (THF) (Anhydrous)

Step-by-Step Methodology:

Preparation: Charge a flame-dried round-bottom flask with 4-(methylthio)aniline (10 mmol)
and anhydrous DCM (50 mL) under an inert atmosphere (N2 or Ar).

Base Addition: Add Triethylamine (12 mmol) to the solution and cool the mixture to 0 °C
using an ice bath.

Acylation: Dropwise add a solution of 2,4-dichlorobenzoyl chloride (10 mmol) in DCM (10
mL) over 15 minutes. Note: Exothermic reaction; maintain temperature <5 °C.

Reaction: Allow the mixture to warm to room temperature and stir for 4—6 hours. Monitor
reaction progress via TLC (Hexane:EtOAc 3:1).

Work-up: Quench with saturated NaHCOs solution (50 mL). Extract the aqueous layer with
DCM (2 x 30 mL).

Washing: Wash combined organic layers with 1M HCI (to remove unreacted amine), water,
and brine.

Drying & Concentration: Dry over anhydrous NazSOa, filter, and concentrate in vacuo to yield
the crude solid.

Purification: Recrystallize from Ethanol/Water or purify via flash column chromatography
(SiO2, Hexane/EtOAc gradient) to obtain the pure product.

Visualization: Synthesis Workflow
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Final Product:
2,4-Dichloro-4'-(methylthio)
benzanilide

Start: Add Base: Add Reagent: Reaction: Work-up:
4-(Methylthio)aniline | Triethylamine | 2,4-Dichlorobenzoyl P Stir 4-6h P NaHCO3 Wash
+ DCM (0°C) chloride (RT) HCI Wash

Click to download full resolution via product page

Figure 1: Step-by-step synthesis pathway via acid chloride coupling.

Functionalization & Reactivity[2]

The 4'-methylthio group is a versatile handle for further chemical modification. It can be
selectively oxidized to the sulfoxide (SO) or sulfone (SOz), dramatically altering the compound's
polarity and biological activity (e.g., converting a lipophilic prodrug into a polar active
metabolite).

Oxidation Pathway|[7]

o Sulfoxide (S=0): Generated using 1.0 equiv of m-CPBA or NalOa4 at 0 °C. This introduces a
chiral center at the sulfur atom.

o Sulfone (O=S=0): Generated using excess m-CPBA (2.5 equiv) or H202/WQa4?~ at reflux.
This creates a strong electron-withdrawing group, increasing the acidity of the amide proton.

Visualization: Metabolic/Synthetic Oxidation
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Figure 2: Sequential oxidation of the methylthio moiety.

Biological Relevance & Applications[2][3][8][9][10]
[11][12]

As a privileged scaffold, the benzanilide core of CAS 199726-88-0 is structurally homologous to
several bioactive classes. Researchers utilize this compound primarily in two domains:

A. Medicinal Chemistry (Pharma)

 lon Channel Modulation: Benzanilides are known modulators of potassium channels (e.g.,
Kv1.3), which are targets for autoimmune diseases. The 2,4-dichloro substitution pattern is
often used to fill hydrophobic pockets in the receptor binding site [1].

o Anti-Inflammatory Agents: The scaffold mimics the structure of known NF-kB inhibitors. The
thioether group can act as a metabolic trigger, oxidizing in vivo to the active sulfoxide form.
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o Reference Patent Context: This specific structure falls under the broad claims of patents
investigating benzanilide derivatives for medicinal compositions, often targeting allergic or
inflammatory responses [2].

B. Agrochemical Discovery

o Fungicidal Activity: The structure bears similarity to SDHI (Succinate Dehydrogenase
Inhibitor) fungicides like Flutolanil and Benodanil. The 2,4-dichloro acid moiety is a classic
"warhead" for binding to fungal enzyme complexes.

« Insecticidal Potency: The methylthio group is a precursor to the methylsulfinyl/sulfonyl
groups found in modern insecticides (e.g., Fipronil class, though the scaffold differs),
suggesting potential utility in screening libraries for pest control.

Safety & Handling (SDS Summary)

While specific toxicological data for CAS 199726-88-0 may be limited, it should be handled with
the precautions standard for lipophilic benzanilides.

 Signal Word:WARNING
e Hazard Statements:

H315: Causes skin irritation.

[e]

o

H319: Causes serious eye irritation.[1][2][3]

[¢]

H335: May cause respiratory irritation.[4]

[e]

H413: May cause long-lasting harmful effects to aquatic life (due to high LogP).[5]
e Precautionary Measures:
o PPE: Wear nitrile gloves, safety goggles, and a lab coat.

o Inhalation: Handle in a fume hood to avoid dust inhalation.
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o Disposal: Dispose of as hazardous organic waste (halogenated). Do not release into
drains.[1][2][5][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dichloro-4-methylthio-benzanilide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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